Cas no 1018591-82-6 (2-Butanone,4-(6-bromo-1H-indol-3YL)-)

• Product Name: 2-Butanone,4-(6-bromo-1H-indol-3YL)-
• CAS No: 1018591-82-6
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 2431863
• Update Time: 2023-08-07

2-Butanone,4-(6-bromo-1H-indol-3YL)- Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE,4-(6-BROMO-1H-INDOL-3YL)-
• 2-Butanone,4-(6-bromo-1H-indol-3YL)-

• Inchi： 1S/C12H12BrNO/c1-8(15)2-3-9-7-14-12-6-10(13)4-5-11(9)12/h4-7,14H,2-3H2,1H3
• InChI Key： RVRSFFCVOWMFQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC=C2CCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 3.1
• Topological Polar Surface Area: 32.9